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Compound Name: (S)-OPC-51803
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nonpeptide vasopressin V2-receptor
agonist, (S)-OPC-51803, and its role in cyclic adenosine monophosphate (CAMP) production.
The document details the pharmacological properties of (S)-OPC-51803, experimental
protocols for assessing its activity, and the underlying signaling pathways.

Introduction to (S)-OPC-51803

(S)-OPC-51803 is an orally active, nonpeptide agonist of the vasopressin V2 receptor.[1][2] It
has been investigated for its potential therapeutic applications in disorders related to
micturition, such as polyuria and nocturnal polyuria, due to its ability to produce a significant
antidiuretic action.[1][3][4] As a selective V2-receptor agonist, its mechanism of action is
intrinsically linked to the Gs protein-coupled receptor (GPCR) signaling cascade, leading to the
production of the second messenger cCAMP.[5]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data characterizing the interaction of (S)-
OPC-51803 with vasopressin receptors and its effect on cAMP production.

Table 1: Receptor Binding Affinity of (S)-OPC-51803
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Receptor . . .
Ligand Ki (nM) Cell Line Reference
Subtype
Human V2 (S)-OPC-51803 91.9+10.8 HelLa [6]
Human Vla (S)-OPC-51803 819 + 39 HelLa [6]
Human V1b (S)-OPC-51803 >100,000 HelLa [6]

Table 2: Functional Potency of (S)-OPC-51803 in cAMP Production

Parameter Value (nM) Cell Line Reference

Hela (expressing
EC50 189+ 14 [5][6]
human V2 receptors)

Signaling Pathway of the Vasopressin V2 Receptor

The vasopressin V2 receptor is a classic example of a Gs protein-coupled receptor. Upon
agonist binding, it initiates a signaling cascade that results in the production of cAMP.
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Preparation

Prepare serial dilutions
of (S)-OPC-51803 and
reference agonist

Culture HeLa-V2R cells Prepare assay buffer
in T75 flasks with PDE inhibitor (IBMX)

Assay Procedure

Seed cells into
96-well plates and
incubate overnight

Wash cells and add
assay buffer with IBMX

Add compound dilutions
to respective wells

Incubate for 30-60 min
at 37°C

Detection V& Analysis

Lyse cells

Perform cAMP detection
(e.g., HTRF, GloSensor)

Read plate on a
compatible plate reader

Generate CAMP
standard curve

Plot dose-response curve
for (S)-OPC-51803

Calculate EC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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